2-OCTYLDECYL 12-[(1-OXOOCTADECYL)OXY]OCTADECANOATE

Specification

• CAS No.: 100258-46-6
• Molecular Formula: C54H106O4
• Molecular Weight: 819.4 g/mol
• IUPAC Name: 2-octyldecyl 12-octadecanoyloxyoctadecanoate
• Standard InChI: InChI=1S/C54H106O4/c1-5-9-13-17-20-21-22-23-24-25-26-27-32-37-43-49-54(56)58-52(46-40-16-12-8-4)47-41-35-30-28-29-31-36-42-48-53(55)57-50-51(44-38-33-18-14-10-6-2)45-39-34-19-15-11-7-3/h51-52H,5-50H2,1-4H3
• Standard InChI Key: OJZAYYRZOXLCEY-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)OC(CCCCC)CCCCCCCCCCCC(=O)OCC(CCCCCCCC)CCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)OCC(CCCCCCCC)CCCCCCCC

Introduction

Chemical Identity and Structure

Molecular Characteristics

2-OCTYLDECYL 12-[(1-OXOOCTADECYL)OXY]OCTADECANOATE is a high molecular weight ester compound with specific identifying parameters as detailed in the following table:

Parameter	Value
CAS Number	100258-46-6
Molecular Formula	C54H106O4
Molecular Weight	819.4 g/mol
IUPAC Name	2-octyldecyl 12-octadecanoyloxyoctadecanoate
Standard InChI	InChI=1S/C54H106O4/c1-5-9-13-17-20-21-22-23-24-25-26-27-32-37-43-49-54(56)58-52(46-40-16-12-8-4)47-41-35-30-28-29-31-36-42-48-53(55)57-50-51(44-38-33-18-14-10-6-2)45-39-34-19-15-11-7-3/h51-52H,5-50H2,1-4H3
Standard InChIKey	OJZAYYRZOXLCEY-UHFFFAOYSA-N
SMILES	CCCCCCCCCCCCCCCCCC(=O)OC(CCCCC)CCCCCCCCCCCC(=O)OCC(CCCCCCCC)CCCCCCCC

The compound's structural composition involves a 2-octyldecyl group attached to a 12-[(1-oxooctadecyl)oxy]octadecanoate moiety, forming a complex ester with extensive hydrocarbon chains.

Related Compounds and Nomenclature

It is important to note that this compound is closely related to but distinct from 2-octyldodecyl 12-[(1-oxooctadecyl)oxy]octadecanoate (CAS No. 90052-75-8), which has a slightly different molecular structure with formula C56H110O4 and a molecular weight of 847.47 g/mol. This related compound is also known by several synonyms including Octyldodecyl Stearoyl Stearate, 2-Octyldodecyl 12-stearoyl stearate, and 12-(Stearoyloxy)stearic acid 2-octyldodecyl ester.

Physical and Chemical Properties

Observable Physical Characteristics

The compound presents with the following physical properties:

Property	Value
Physical Form	Liquid
Color	Amber-colored
Odor	Light to straw liquid, characteristic mild odor
Refractive Index	1.463

These properties contribute to its handling characteristics and application potential in various formulations.

Thermodynamic and Chemical Properties

Based on computational predictions and laboratory measurements, the compound exhibits the following properties:

Property	Value
Boiling Point	699.0±23.0 °C (Predicted)
Density	0.882±0.06 g/cm³ (Predicted)
LogP	25.007 (estimated)

The extremely high boiling point and substantial LogP value indicate the compound's strong lipophilic character and thermal stability, properties that are consistent with its long hydrocarbon chains and ester functionality.

Synthesis and Preparation Methods

General Synthetic Route

The synthesis of 2-OCTYLDECYL 12-[(1-OXOOCTADECYL)OXY]OCTADECANOATE typically involves an esterification reaction between stearic acid derivatives and long-chain alcohols. The primary synthetic pathway can be summarized as follows:

• Preparation of 12-[(1-oxooctadecyl)oxy]octadecanoic acid through esterification of hydroxystearic acid with stearic acid

• Subsequent esterification of this intermediate with 2-octyldecyl alcohol

• Purification of the final product through appropriate separation techniques

The reaction generally requires acidic catalysis and elevated temperatures to achieve satisfactory yields.

Industrial Production Considerations

For commercial-scale production, the synthesis typically employs a high-temperature, acid-catalyzed esterification reaction between long-chain alcohols (primarily C-20) and a mixture of predominantly C-18 fatty acids. The final product may contain residual amounts (5% or less) of starting materials such as stearic acid, octyldecanol, and related hydroxylated derivatives.

Applications and Uses

Cosmetic and Personal Care Applications

In the cosmetics and personal care industry, 2-OCTYLDECYL 12-[(1-OXOOCTADECYL)OXY]OCTADECANOATE serves multiple functions:

• As an occlusive skin-conditioning agent that forms a protective barrier on the skin to reduce transepidermal water loss

• As a nonaqueous viscosity-increasing agent that contributes to product stability and texture

• As an emollient that provides lubrication and skin-softening effects

Current concentrations in cosmetic formulations typically range between 0.7% and 23%, although historically higher concentrations have been employed in specialized applications. The compound's low irritation potential and compatibility with a wide range of cosmetic ingredients make it particularly valuable in premium skincare formulations.

Materials Science Applications

In materials science, the compound may contribute to the development of:

• Specialized lubricants

• Water-resistant coatings

• Polymer additives for modified surface properties

These applications leverage the compound's hydrophobicity and film-forming capabilities.

Classification Element	Designation
GHS Symbol	GHS09 (Environmental Hazard)
Signal Word	Warning
Hazard Statement	H410 (Very toxic to aquatic life with long lasting effects)

This classification indicates that while the compound presents minimal direct hazards to human health, it requires appropriate handling to prevent environmental contamination.

Precautionary Statement	Code
Avoid release to the environment	P273
Collect spillage	P391
Dispose of contents/container in accordance with local regulations	P501

These precautions are primarily aimed at preventing environmental contamination and ensuring proper waste management.

Regulatory Status

The compound has been assigned various regulatory identifiers including:

Regulatory Body	Identifier
FDA UNII	3D47Q6D93C
EPA Substance Registry System	Octadecanoic acid, 12-[(1-oxooctadecyl)oxy]-, 2-octyldodecyl ester (90052-75-8)
EWG's Food Scores	1

These identifiers facilitate regulatory tracking and compliance monitoring across different jurisdictional frameworks.

Supplier	Country
Hebei Yanxi Chemical Co., Ltd.	China
Wuhan Fortuna Chemical Co., Ltd	China
Hebei Chuanghai Biotechnology Co., Ltd	China
Watson Biotechnology Co., Ltd	China
Hubei Jusheng Technology Co., Ltd.	China

This concentration of suppliers in China suggests established manufacturing expertise and capacity in the region.